8-Boc-8-azabicyclo[3.2.1]octan-2-amine

• IUPAC Name: tert-butyl 2-amino-8-azabicyclo[3.2.1]octane-8-carboxylate
• InChI: InChI=1S/C12H22N2O2/c1-12(2,3)16-11(15)14-8-4-6-9(13)10(14)7-5-8/h8-10H,4-7,13H2,1-3H3
• InChI Key: LJSMXQVRQBFKNF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCC(C1CC2)N
• Molecular Formula: C12H22N2O2
• Molecular Weight: 226.32 g/mol

Description

8-Boc-8-azabicyclo[3.2.1]octan-2-amine is a chemical compound with the CAS Number: 1419101-50-0. It has a molecular weight of 226.32. The IUPAC name of this compound is tert-butyl (1R,2S,5R)-2-amino-8-azabicyclo[3.2.1]octane-8-carboxylate. It is typically stored in a refrigerator and appears as a colorless to yellow sticky oil to semi-solid.

Synthesis Analysis

The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids. Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. As an alternative, there are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The Inchi Code for 8-Boc-8-azabicyclo[3.2.1]octan-2-amine is 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-8-4-6-9(13)10(14)7-5-8/h8-10H,4-7,13H2,1-3H3. This code provides a unique identifier for the molecular structure of this compound.

Chemical Reactions Analysis

The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids. As a consequence, research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide. Despite this, most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Physical And Chemical Properties Analysis

8-Boc-8-azabicyclo[3.2.1]octan-2-amine has a molecular weight of 226.32. It is typically stored in a refrigerator and appears as a colorless to yellow sticky oil to semi-solid.

Scientific Research Applications

Synthesis of Tropane Alkaloids

• Scientific Field: Organic & Biomolecular Chemistry
• Summary of Application: The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities. Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide.
• Methods of Application: Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. Alternatively, there are methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.
• Results or Outcomes: This methodology has been used in the synthesis of tropane alkaloids, a family of compounds known for their wide array of biological activities.

Drug Discovery

• Scientific Field: Organic & Biomolecular Chemistry
• Summary of Application: The 2-azabicyclo[3.2.1]octane system, consisting of a six-membered nitrogen heterocycle fused to a cyclopentane ring, has gained significant interest due to its synthetic and pharmacological potential.
• Methods of Application: This core has been applied as a key synthetic intermediate in several total syntheses. The unique structure of these compounds can make them a challenging scaffold to acquire.
• Results or Outcomes: The 2-azabicyclo[3.2.1]octane system has been used in the total synthesis of several target molecules.

Traditional Chinese Medicine

• Scientific Field: Pharmacology
• Summary of Application: The 2-azabicyclo[3.2.1]octane system has been found in a series of structurally related cytisine-like alkaloids from the roots and stems of Ormosia hosier, a plant employed in traditional Chinese herbal medicine.
• Methods of Application: The plant is harvested, and the roots and stems are processed to extract the alkaloids.
• Results or Outcomes: These alkaloids have shown potential in traditional Chinese medicine, although specific results and outcomes may vary.

Biomass Valorization

• Scientific Field: Green Chemistry
• Summary of Application: The 2-azabicyclo[3.2.1]octane system has been used in the valorization of biomass-derived compounds through photochemical transformations.
• Methods of Application: This involves the use of light to induce chemical reactions that transform biomass-derived compounds into more valuable substances.
• Results or Outcomes: This approach has shown promise in the development of sustainable chemical processes.

Alkylation Reactions

• Scientific Field: Organic Chemistry
• Summary of Application: The 8-azabicyclo[3.2.1]octane scaffold can be used in alkylation reactions. Alkylation is a process where an alkyl group is transferred from one molecule to another.
• Methods of Application: The specific methods of application can vary, but generally involve the use of a strong base to deprotonate the amine, followed by the addition of an alkyl halide.
• Results or Outcomes: The result is a new molecule with an alkyl group attached.

Biomolecular Structure Studies

• Scientific Field: Structural Biology
• Summary of Application: The 8-azabicyclo[3.2.1]octane scaffold, such as in “8-Boc-8-azabicyclo[3.2.1]octan-2-amine”, can be used in studies of biomolecular structures. These studies can help understand the structure and function of biological macromolecules.
• Methods of Application: This involves using techniques like X-ray crystallography, NMR spectroscopy, and cryo-electron microscopy to study the structure of the molecule.
• Results or Outcomes: The outcomes can provide valuable insights into the structure and function of biological macromolecules.

Safety And Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P233, P261, P264, P270, P271, P280, P301, P301, P302, P304, P305, P312, P313, P330, P332, P337, P338, P340, P351, P352, P362, P403, P405.

Future Directions

The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities. As a consequence, research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide. This suggests that there is ongoing interest in this area of research, and future directions may include further exploration of the synthesis and applications of compounds with this structure.